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Compound of Interest

Compound Name: Bensulfuron-methyl

Cat. No.: B1668007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the molecular structure, chemical

formula, and physicochemical properties of Bensulfuron-methyl. The information is curated to

support research, scientific analysis, and development activities involving this compound.

Molecular Identity and Chemical Formula
Bensulfuron-methyl is a selective herbicide belonging to the sulfonylurea class.[1][2] It is the

methyl ester of bensulfuron and functions as an acetolactate synthase (ALS) inhibitor, thereby

controlling a variety of annual and perennial weeds, particularly in wheat and rice crops.[1][3]

The fundamental chemical identifiers for Bensulfuron-methyl are as follows:
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Identifier Value

Molecular Formula C₁₆H₁₈N₄O₇S[4]

Molecular Weight 410.4 g/mol

IUPAC Name
methyl 2-[(4,6-dimethoxypyrimidin-2-

yl)carbamoylsulfamoylmethyl]benzoate

CAS Registry Number 83055-99-6

Canonical SMILES
COC1=CC(=NC(=N1)NC(=O)NS(=O)

(=O)CC2=CC=CC=C2C(=O)OC)OC

InChI Key XMQFTWRPUQYINF-UHFFFAOYSA-N

Physicochemical Properties
A summary of the key physicochemical properties of Bensulfuron-methyl is presented in the

table below. These parameters are crucial for understanding its behavior in various

environmental and biological systems.
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Property Value Conditions

Melting Point 185-188 °C

Vapor Pressure 1.733 × 10⁻³ Pa 20 °C

2.8 × 10⁻⁹ mPa 25 °C

Solubility in Water 2.9 mg/L 25 °C, pH 5

1200 mg/L 25 °C, pH 8

6.65 mg/L 20 °C, pH 7

Solubility in Organic Solvents

(at 20°C)

Dichloromethane 11720 mg/L

Acetonitrile 5380 mg/L

Ethyl acetate 1660 mg/L

Acetone 1380 mg/L

Methanol 990 mg/L

Xylene 280 mg/L

Hexane 3.1 mg/L

Partition Coefficient (Kow) 4.1

Soil Degradation (DT₅₀,

aerobic)

56.9 days (Moderately

persistent)

Molecular Structure
The two-dimensional chemical structure of Bensulfuron-methyl is depicted in the diagram

below. This visualization clarifies the arrangement of atoms and functional groups within the

molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1668007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyrimidinyl Group

Sulfonylurea Bridge

Methyl Benzoate Group

N

C N

NH

C

C

OCH3

C OCH3

C=O NH S(=O)2

CH2 C=O O CH3

Click to download full resolution via product page

Caption: Molecular structure of Bensulfuron-methyl.

Experimental Protocols
Synthesis of Bensulfuron-methyl
A common synthetic route for Bensulfuron-methyl involves a multi-step process. The key

steps are outlined below:

Preparation of 2-amino-4,6-dimethoxypyrimidine: This intermediate is synthesized by

chlorinating and subsequently methoxylating pyrimidine derivatives.

Preparation of o-methoxycarbonylbenzylsulfonyl isocyanate: This is achieved by reacting o-

methyl formate benzyl sulfonamide with phosgene. An alternative method involves the
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reaction of o-methyl formate benzyl sulfamide with bis(trichloromethyl) carbonate in the

presence of a catalyst.

Condensation Reaction: The two key intermediates, 2-amino-4,6-dimethoxypyrimidine and o-

methoxycarbonylbenzylsulfonyl isocyanate, are then reacted together in a suitable solvent,

such as xylene, under controlled temperature conditions to form Bensulfuron-methyl.

Isolation and Purification: The final product is isolated from the reaction mixture, often

through centrifugal separation, and then washed and dried to yield pure Bensulfuron-
methyl.

The logical workflow for the synthesis is illustrated in the following diagram:
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Caption: Synthesis workflow for Bensulfuron-methyl.

Analytical Determination
The quantification of Bensulfuron-methyl in various matrices is typically performed using

chromatographic techniques coupled with mass spectrometry or UV detection.

4.2.1. Determination in Soil and Sediment by LC-MS/MS

A validated method for the analysis of Bensulfuron-methyl in soil and sediment involves the

following steps:

Extraction: The sample is extracted with an appropriate solvent mixture, such as acetonitrile

and methylene chloride. The extraction can be aided by sonication.

Cleanup: The extract is then cleaned up using dispersive solid-phase extraction (dSPE) with

materials like primary secondary amine (PSA) and magnesium sulfate to remove interfering

substances.

Analysis: The final extract is analyzed by Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS). Quantification is based on the peak area response of specific ion

transitions against a calibration curve. The typical quantitation ion transition is m/z 411 ->

m/z 148.9, with a confirmation transition of m/z 411 -> m/z 182.1.

4.2.2. Determination in Paddy Fields by HPLC-UV

An established High-Performance Liquid Chromatography (HPLC) method for the simultaneous

determination of Bensulfuron-methyl and other herbicides in paddy water, soil, and rice plants

includes:

Extraction:

Paddy water: Extraction with methylene chloride.

Soil: Extraction with an alkaline mixed solution of acetonitrile-methylene chloride.
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Rice plant: Extraction with alkaline methylene chloride followed by cleanup on a Florisil

column.

Chromatographic Separation: The separation is achieved on a C18 column with a mobile

phase of water-methanol (30:70, v/v) at a flow rate of 0.5 mL/min.

Detection: Detection is carried out using a UV detector at a wavelength of 238 nm.

Quantification is performed using an external standard method.

The general workflow for the analytical determination of Bensulfuron-methyl is presented

below:
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Caption: General analytical workflow for Bensulfuron-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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